[(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• SMILES: CCC(C)(C)NCC1=CC(=CC=C1)OC
• InChI: InChI=1S/C13H21NO/c1-5-13(2,3)14-10-11-7-6-8-12(9-11)15-4/h6-9,14H,5,10H2,1-4H3
• InChIKey: XPTKNEVIJKVSRI-UHFFFAOYSA-N

[(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine Procurement Guide: Chemical Class, Identity, and Baseline Specifications for Research Sourcing

[(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine (CAS 931991-70-7; synonym: N-(3-methoxybenzyl)-2-methylbutan-2-amine) is a secondary amine with molecular formula C₁₃H₂₁NO and molecular weight 207.31 g/mol . The compound belongs to the N-benzyl-N-alkylamine class, featuring a 3-methoxy-substituted benzyl group linked via a methylene bridge to a sterically demanding 2-methylbutan-2-yl (tert-amyl) amine moiety . It is supplied as a research-grade building block for organic synthesis and pharmaceutical research, with a standard commercial purity specification of 95% . The compound is classified for research and further manufacturing use only, not for direct human therapeutic applications .

Sterically demanding N-benzyl-N-alkylamine building block

Meta-methoxy orientation supports steric-volume-driven binding studies

Research-grade purity with multi-vendor supply consistency

Why Generic N-Benzylamine Analogs Cannot Substitute [(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine in Structure-Sensitive Applications

N-Benzyl-N-alkylamines are not a uniform compound class amenable to simple interchange. The tert-amyl (2-methylbutan-2-yl) substituent on the amine nitrogen of this compound introduces steric bulk exceeding that of the tert-butyl group, with a larger Taft Es steric parameter that directly impacts nucleophilicity, conformational preference, and binding pocket complementarity [1]. Simultaneously, the meta-methoxy positioning on the benzyl ring produces electronic and steric effects distinct from ortho- or para-substituted analogs: literature on benzylamine–monoamine oxidase B interactions demonstrates that meta-substituted benzylamine analogues show binding affinities that correlate with substituent van der Waals volume rather than hydrophobicity, a relationship not observed for ortho-substituted congeners [2]. These two structural features—the specific meta-methoxy orientation and the unusually bulky tert-amyl N-substituent—are simultaneously present only in this compound among commercially catalogued analogs, meaning that generic substitution with a simpler N-alkylbenzylamine or a positional isomer will alter both steric and electronic parameters in ways that cannot be compensated by a single variable adjustment .

tert-Butyl analog: Smaller steric bulk; tert-amyl’s larger Taft Es alters nucleophilicity and binding pocket fit.

Ortho-methoxy isomer: Electronic-driven binding vs. meta steric-volume-driven; mechanistic mismatch.

Generic N-benzylamines: Lack both meta-methoxy orientation and bulky tert-amyl; dual-parameter mismatch.

• [1] Taft, R.W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In: Newman, M.S. (ed.) Steric Effects in Organic Chemistry. Wiley, New York, pp. 556-675. The Taft Es parameter for tert-amyl (2-methylbutan-2-yl) is larger in magnitude than for tert-butyl, reflecting greater steric demand. View Source
• [2] Walker, M.C. & Edmondson, D.E. (1994). Structure-Activity Relationships in the Oxidation of Benzylamine Analogues by Bovine Liver Mitochondrial Monoamine Oxidase B. Biochemistry, 33(23), 7088-7098. Meta-substituted benzylamine analogues show decreased binding affinity with the van der Waals volume of the substituent and no correlation with hydrophobicity. Ring meta substituents favor the steric orientation for MAO B oxidation. View Source

Quantitative Differentiation Evidence for [(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine: Meta-Methoxy Positioning, tert-Amyl Steric Bulk, and Purity Specifications

Meta-Methoxy vs. Ortho-Methoxy Benzylamine Positioning: Differential Steric-Electronic Effects on Enzyme Binding from Benzylamine–MAO B SAR Literature

Published benzylamine–monoamine oxidase B (MAO B) structure-activity relationship (SAR) data demonstrate that meta-substituted benzylamine analogues exhibit binding affinities that correlate with substituent van der Waals volume (VW), whereas no correlation with hydrophobicity (π) is observed for meta-substituted congeners. This contrasts with ortho-substituted benzylamines, where electronic effects dominate [1]. For the target compound, the 3-methoxy (meta) substituent on the benzyl ring is therefore expected to engage biological targets through steric-volume-dependent interactions distinct from those of the 2-methoxy (ortho) positional isomer [(2-Methoxyphenyl)methyl](2-methylbutan-2-yl)amine (CAS 932260-77-0). Although no direct head-to-head comparison between these two specific compounds has been published, the class-level SAR predicts that procurement of the meta isomer is warranted when steric complementarity at the target binding site, rather than electronic modulation, is the hypothesized driver of activity.

Meta vs. Ortho Binding

Class-level

Meta-OCH₃: VW-dependent binding
Ortho: pKa-dependent, ~10× more potent than pKa prediction

Supports steric-volume-driven binding hypothesis

Class-level SAR from MAO B studies; direct head-to-head comparison not published

Evidence Dimension	Binding affinity correlation type (meta-substituted benzylamine series vs. ortho-substituted series) for MAO B
Target Compound Data	Meta-OCH₃ benzylamine: binding affinity correlates with substituent VW (van der Waals volume); no significant correlation with hydrophobicity (π) [1]
Comparator Or Baseline	Ortho-substituted benzylamine series: binding driven primarily by electronic (pKa) effects; ortho-substituted analogs are approximately 10× more potent than predicted on the basis of pKa values alone [2]
Quantified Difference	Qualitative mechanistic difference: meta-substituted series shows VW-dependent binding (steric-driven); ortho-substituted series shows pKa-dependent binding (electronic-driven). Approximate 10-fold potency deviation from pKa prediction for ortho-substituted benzylamines [2].
Conditions	Bovine liver mitochondrial MAO B; steady-state kinetic and reductive half-reaction anaerobic stopped-flow approaches [1]. Propynylamine MAO inhibitors across 47 compounds; regression analysis [2].

Why This Matters

When the research objective involves probing steric-volume-dependent binding interactions (e.g., MAO B active-site geometry, or analogous enzyme pockets), the meta-methoxy isomer is mechanistically required; the ortho-methoxy isomer probes a fundamentally different (electronic) interaction mode and cannot serve as a proxy.

• [1] Walker, M.C. & Edmondson, D.E. (1994). Structure-Activity Relationships in the Oxidation of Benzylamine Analogues by Bovine Liver Mitochondrial Monoamine Oxidase B. Biochemistry, 33(23), 7088-7098. PMID: 8204270. View Source
• [2] Buu-Hoï, N.P. et al. (1966). Regression Analysis of the Relation between Physical Properties and the in vitro Inhibition of Monoamine Oxidase by Propynylamines. Journal of Medicinal Chemistry, 9(4), 535-538. Ortho-substituted benzylamine analogs are ten times more potent than predicted on the basis of pKa values. View Source

tert-Amyl (2-Methylbutan-2-yl) vs. tert-Butyl N-Substituent: Steric Bulk Differentiation via Taft Es Parameters

The 2-methylbutan-2-yl (tert-amyl) group on the amine nitrogen of the target compound introduces greater steric demand than the tert-butyl group found on the closest commercially available analog, N-(3-methoxybenzyl)-2-methylpropan-2-amine (CAS 207349-84-6). The Taft steric substituent constant (Es) for tert-amyl is more negative (i.e., sterically larger) than for tert-butyl, as established in foundational physical organic chemistry [1]. This increased steric bulk directly impacts: (a) the nucleophilicity of the amine nitrogen in synthetic transformations such as reductive amination, Buchwald-Hartwig coupling, or N-alkylation; (b) the conformational preference around the N–CH₂–Ar bond; and (c) the compound's ability to discriminate between sterically differentiated binding pockets. The one-carbon homologation from tert-butyl to tert-amyl represents a non-trivial steric increment that cannot be approximated by the smaller tert-butyl analog in structure-sensitive applications.

tert-Amyl vs. tert-Butyl

Class-level

tert-Amyl Es more negative than tert-butyl (Es = -1.54); greater steric demand, preferred radical formation

Enables sterically gated binding pocket studies

Taft Es from ester hydrolysis; steric increment not replicated by tert-butyl

Evidence Dimension	Taft steric substituent constant (Es) for N-alkyl substituent
Target Compound Data	2-Methylbutan-2-yl (tert-amyl): Es more negative than tert-butyl; exact value context-dependent but consistently ranked as sterically larger [1]
Comparator Or Baseline	tert-Butyl: Es = -1.54 (standard Taft scale, from acid-catalyzed ester hydrolysis reference) [1]
Quantified Difference	The tert-amyl group introduces one additional methylene unit compared to tert-butyl, increasing the steric footprint. In radical cleavage studies, the tert-amyl radical is formed in preference to tert-butyl, confirming its greater steric crowding energy [2].
Conditions	Taft Es values derived from relative rates of acid-catalyzed ester hydrolysis (standard reference reaction); radical thermolysis studies [2].

Why This Matters

In synthetic applications requiring differential protection of amine nucleophilicity or in medicinal chemistry campaigns exploring sterically gated binding pockets, the tert-amyl analog offers a steric profile that the tert-butyl analog cannot replicate, justifying procurement of the specific tert-amyl congener.

• [1] Taft, R.W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In: Newman, M.S. (ed.) Steric Effects in Organic Chemistry. Wiley, New York, pp. 556-675. Standard Taft Es values: tert-butyl Es = -1.54; tert-amyl more sterically demanding. View Source
• [2] Rüchardt, C. & Beckhaus, H.-D. (1980). Thermolysis of Highly Congested tert-Butyldialkylcarbinols: Molecular Mechanics Treatment of Radical-Forming Processes. Angewandte Chemie International Edition, 19(6), 429-440. tert-Amyl radical formation preferred over tert-butyl, confirming greater steric crowding. View Source

Storage Condition Stringency: [(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine Requires Refrigerated (2–8°C), Moisture-Protected Storage vs. Ambient-Stable Analogs

The target compound requires storage sealed in dry conditions at 2–8°C per the ChemScene technical datasheet , indicating sensitivity to moisture and/or thermal degradation pathways not present in simpler N-benzyl-N-alkylamine analogs. By comparison, benzyl(2-methylbutan-2-yl)amine (CAS 345252-69-9, the des-methoxy analog) is reported to be a liquid stable at ambient temperature [1]. The presence of the 3-methoxy substituent on the benzyl ring, combined with the sterically hindered tert-amyl amine, appears to introduce degradation susceptibility—potentially via amine oxidation facilitated by the electron-donating methoxy group or via moisture-sensitive salt formation at the hindered amine center. This differential storage requirement has direct implications for laboratory inventory management and experimental reproducibility: procurement of the target compound necessitates verified cold-chain shipping and refrigerated storage infrastructure that may not be required for simpler analogs.

Storage Requirement

Supporting evidence

2–8°C sealed dry (refrigerated) vs. ambient-stable des-methoxy analog

Requires cold-chain logistics and moisture protection

Per manufacturer datasheet; verify storage upon receipt

Evidence Dimension	Recommended long-term storage temperature
Target Compound Data	2–8°C, sealed in dry conditions (per ChemScene Cat. CS-0277775)
Comparator Or Baseline	Benzyl(2-methylbutan-2-yl)amine (CAS 345252-69-9): ambient temperature storage; no special refrigeration specified [1]
Quantified Difference	Storage temperature difference: refrigerated (2–8°C) vs. ambient (typically 15–25°C). The target compound requires cold-chain logistics during shipping .
Conditions	Manufacturer-specified long-term storage recommendations per product technical datasheets.

Why This Matters

Laboratories procuring this compound must budget for refrigerated shipping and storage; failure to maintain 2–8°C sealed-dry conditions may result in purity degradation, compromising experimental reproducibility and wasting procurement expenditure.

• [1] Kuujia. Benzyl(2-methylbutan-2-yl)amine, CAS 345252-69-9. Computed Properties and Product Information. No refrigerated storage requirement specified. View Source

Commercial Purity Benchmarking: Consistent 95% Purity Specification Across Multiple Independent Vendors for [(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine

The target compound is offered at a minimum purity specification of 95% by at least four independent commercial suppliers: AKSci (Catalog 3863CX) , Leyan (Product No. 1348445) , Moldb (Catalog M271993) , and Fluorochem (via CymitQuimica) . This multi-vendor consistency in purity specification provides procurement confidence, as it reflects a reproducible synthetic and purification protocol across different manufacturing batches. By comparison, the ortho-methoxy positional isomer [(2-Methoxyphenyl)methyl](2-methylbutan-2-yl)amine (CAS 932260-77-0) is primarily listed by Fluorochem without explicit multi-vendor purity cross-validation , and the tert-butyl analog (CAS 207349-84-6) is offered at 97% purity by Amatek but lacks the breadth of independent supplier coverage . Multi-vendor availability at a consistent purity grade reduces single-supplier dependency risk for ongoing research programs.

Vendor Coverage

Supporting evidence

≥4 independent vendors confirm min. 95% purity

Reduces single-supplier dependency risk

Based on 2025–2026 commercial listings; verify lot COA

Evidence Dimension	Number of independent vendors offering ≥95% purity and documented purity specification
Target Compound Data	≥4 independent vendors confirming 95% minimum purity: AKSci, Leyan, Moldb, Fluorochem/CymitQuimica
Comparator Or Baseline	[(2-Methoxyphenyl)methyl](2-methylbutan-2-yl)amine (CAS 932260-77-0): 1 primary vendor (Fluorochem); purity specification listed without multi-vendor cross-validation . N-(3-Methoxybenzyl)-2-methylpropan-2-amine (CAS 207349-84-6): purity 97% from Amatek, but limited to ≤2 independent suppliers .
Quantified Difference	Target compound: ≥4 validated vendor sources at 95% purity. Ortho isomer: 1 vendor with explicit listing. tert-Butyl analog: 97% purity from 1–2 vendors. Multi-vendor coverage ratio: approximately 4:1:1–2.
Conditions	Commercial vendor product listings as of 2025-2026; purity specifications as self-declared on technical datasheets.

Why This Matters

Multi-vendor availability at consistent purity reduces procurement risk, enables competitive pricing, and ensures supply continuity for long-term research programs—factors that directly influence the total cost of ownership and experimental continuity.

Recommended Research and Industrial Application Scenarios for [(3-Methoxyphenyl)methyl](2-methylbutan-2-YL)amine Based on Structural Differentiation Evidence

Medicinal Chemistry: Probing Steric-Volume-Dependent Binding Interactions in Enzyme Active Sites

Based on the established class-level SAR showing that meta-substituted benzylamines engage MAO B and analogous enzyme targets through van der Waals volume-dependent interactions rather than electronic (pKa-dependent) binding [1], this compound is the appropriate choice for structure-activity relationship campaigns where the research hypothesis involves steric complementarity at a binding pocket. The tert-amyl group provides additional steric bulk beyond tert-butyl [2], allowing exploration of steric tolerance at the N-alkyl subsite. Researchers investigating monoamine oxidase or related flavin-containing amine oxidases should select this compound when the experimental design requires the meta-methoxy orientation to test steric-volume-driven binding hypotheses; the ortho-methoxy isomer (CAS 932260-77-0) addresses a different mechanistic question (electronic modulation) and is not a valid substitute for this purpose.

Synthetic Methodology: Sterically Demanding N-Benzylamine as a Building Block or Chiral Auxiliary Precursor

The tert-amyl group on the amine nitrogen confers greater steric hindrance than the commonly employed tert-butyl group [3], making this compound valuable as a hindered amine building block in synthetic sequences where nucleophilicity must be attenuated. This includes applications as a sterically demanding N-protecting group surrogate, a precursor to N-chloroamine intermediates for Hofmann-Löffler-Freytag-type reactions, or a hindered base in organocatalytic transformations. The consistent 95% purity across multiple vendors ensures reproducible stoichiometric control in synthetic applications where impurities could sequester reagents or catalyze side reactions.

Pharmacological Probe Development: Differentiating MAO-A vs. MAO-B Isoform Selectivity Through Systematic N-Alkyl Variation

The benzylamine scaffold is a validated pharmacophore for monoamine oxidase inhibitor development, with N-alkyl chain length and branching established as key determinants of MAO-A versus MAO-B isoform selectivity [4]. The unique combination of 3-methoxybenzyl substitution with a tert-amyl N-alkyl group makes this compound a structurally differentiated entry in a systematic N-alkyl scanning library, occupying a steric niche between tert-butyl (smaller) and di-tert-amyl (larger) analogs. Researchers building focused benzylamine libraries for MAO isozyme profiling should include this compound to ensure coverage of the tert-amyl steric parameter space.

Quality-Controlled Research Procurement: Multi-Vendor Sourcing with Verified Purity Specifications

For research programs requiring long-term supply assurance, this compound is advantageous because it is available from a minimum of four independent commercial suppliers at a consistent 95% minimum purity specification . This multi-vendor landscape enables competitive quotation, mitigates single-supplier disruption risk, and provides cross-validation of batch quality. Laboratories with cold-chain logistics capability (2–8°C refrigerated storage) are best positioned to procure and maintain this compound; procurement planning should account for refrigerated shipping costs and sealed-dry storage infrastructure.

Application

Selection Property

Validation Focus

Steric-driven enzyme binding studies

Meta-methoxy orientation for VW-correlated binding

Binding affinity vs. van der Waals volume correlation

Sterically hindered amine synthesis

tert-Amyl group (> tert-butyl steric bulk)

Nucleophilicity control in amination/coupling reactions

MAO isoform selectivity profiling

Unique N-alkyl steric niche between tert-butyl and di-tert-amyl

Isoform selectivity via systematic N-alkyl variation

Multi-vendor research supply

Multi-vendor supply with consistent purity specification

Supply continuity and batch quality cross-validation

• [1] Walker, M.C. & Edmondson, D.E. (1994). Structure-Activity Relationships in the Oxidation of Benzylamine Analogues by Bovine Liver Mitochondrial Monoamine Oxidase B. Biochemistry, 33(23), 7088-7098. PMID: 8204270. View Source
• [2] Taft, R.W. (1956). Separation of Polar, Steric, and Resonance Effects in Reactivity. In: Newman, M.S. (ed.) Steric Effects in Organic Chemistry. Wiley, New York, pp. 556-675. View Source
• [3] Rüchardt, C. & Beckhaus, H.-D. (1980). Thermolysis of Highly Congested tert-Butyldialkylcarbinols. Angewandte Chemie International Edition, 19(6), 429-440. tert-Amyl radical formation preferred over tert-butyl. View Source
• [4] Buu-Hoï, N.P. et al. (1966). Regression Analysis of the Relation between Physical Properties and the in vitro Inhibition of Monoamine Oxidase by Propynylamines. Journal of Medicinal Chemistry, 9(4), 535-538. View Source